N-[(2E)-2-(Chloromethyl)-3-cyanoprop-2-en-1-yl]benzamide

• IUPAC Name: N-[(E)-2-(chloromethyl)-3-cyanoprop-2-enyl]benzamide
• InChI: InChI=1S/C12H11ClN2O/c13-8-10(6-7-14)9-15-12(16)11-4-2-1-3-5-11/h1-6H,8-9H2,(H,15,16)/b10-6-
• InChI Key: GDIWIJYCOBIXRX-POHAHGRESA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=CC#N)CCl
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NC/C(=C\C#N)/CCl
• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol

Description

“N-[(2E)-2-(Chloromethyl)-3-cyanoprop-2-en-1-yl]benzamide” is a chemical compound with the molecular formula C12H11ClN2O and a molecular weight of 234.68. It’s used for pharmaceutical testing.

Scientific Research Applications

Targeted Drug Delivery and Cytotoxicity

Research on benzamide derivatives, including those conjugated with alkylating cytostatics like chlorambucil, has shown promising results in targeted drug delivery and enhanced cytotoxicity against melanoma cells. These derivatives, including chlorambucil-benzamide conjugates, have demonstrated higher toxicity against B16 melanoma and SK-MEL-28 cells compared to chlorambucil alone, indicating their potential for selective in vivo delivery of cytostatics in melanoma therapy (Wolf et al., 2004).

Colorimetric Sensing of Fluoride Anions

The synthesis and application of benzamide derivatives in colorimetric sensing, particularly for fluoride anions, have been explored. Certain N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives exhibit significant color transitions in response to fluoride ions, leveraging deprotonation-enhanced intramolecular charge transfer mechanisms. This property underlines their application in environmental monitoring and analytical chemistry (Younes et al., 2020).

Biological Activity Against Pathogens

A series of chloro-substituted benzamides have been evaluated for their antimicrobial activity, showing promising results against mycobacterial, bacterial, and fungal strains. These compounds have also shown activity related to the inhibition of photosynthetic electron transport in spinach chloroplasts, indicating their potential use in agriculture and pharmaceuticals to combat various pathogens (Imramovský et al., 2011).

Agricultural Applications as Herbicides

Research into benzamides like N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide has unveiled their herbicidal activity on annual and perennial grasses, with potential utility in forage legumes, certain turf grasses, and cultivated crops. These findings highlight the versatility of benzamide derivatives in agricultural applications (Viste et al., 1970).

Synthesis and Ligation in Chemistry

Benzamide derivatives have been synthesized for ligation with metals like palladium(II), platinum(II), and ruthenium(II), demonstrating the compounds' versatility in coordination chemistry. The synthesis and structural elucidation of these compounds pave the way for their application in materials science, catalysis, and the development of new materials (Singh et al., 2002).